Cas no 1214365-53-3 (5-(2-Fluorophenyl)pyridin-3-amine)

• Product Name: 5-(2-Fluorophenyl)pyridin-3-amine
• CAS No: 1214365-53-3
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 1033697
• PubChem ID: 46311886
• Update Time: 2025-05-20

5-(2-Fluorophenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluorophenyl)pyridin-3-amine
• 3-Pyridinamine, 5-(2-fluorophenyl)-
• 1214365-53-3
• DB-295645
• AKOS015942684
• SB54913
• DTXSID90673328
• SCHEMBL16702215
• INUVPFHHCWNLEQ-UHFFFAOYSA-N
• J-516111

• Inchi： 1S/C11H9FN2/c12-11-4-2-1-3-10(11)8-5-9(13)7-14-6-8/h1-7H,13H2
• InChI Key： INUVPFHHCWNLEQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC=C(C=1)N

Computed Properties

• Exact Mass: 188.07497646g/mol
• Monoisotopic Mass: 188.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-Fluorophenyl)pyridin-3-amine

5-(2-Fluorophenyl)pyridin-3-amine: A Comprehensive Overview

5-(2-Fluorophenyl)pyridin-3-amine, also known by its CAS number 1214365-53-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of 5-(2-Fluorophenyl)pyridin-3-amine consists of a pyridine ring substituted with a fluorophenyl group at the 5-position and an amino group at the 3-position, making it a unique member of this chemical family.

The synthesis of 5-(2-Fluorophenyl)pyridin-3-amine has been optimized through various methodologies, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of its production processes. Researchers have also explored the stereochemical outcomes of these reactions, shedding light on the importance of reaction conditions in achieving high yields and purity.

In terms of pharmacological properties, 5-(2-Fluorophenyl)pyridin-3-amine has demonstrated promising activity in several biological assays. Studies conducted in vitro have shown its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Additionally, preclinical models have highlighted its ability to modulate neurotransmitter systems, suggesting its potential role in treating conditions like Alzheimer's disease and other cognitive disorders.

The fluorine atom at the 2-position of the phenyl ring plays a crucial role in modulating the physicochemical properties of 5-(2-Fluorophenyl)pyridin-3-amine. This substitution enhances the compound's lipophilicity, which is critical for its ability to cross cellular membranes and reach intracellular targets. Furthermore, computational studies using molecular docking have revealed that this fluorine atom contributes significantly to the compound's binding affinity with target proteins, making it a valuable structural feature for drug design.

The application of 5-(2-Fluorophenyl)pyridin-3-amine extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and field-effect transistors. Recent research has focused on optimizing its electronic characteristics through functionalization and integration into polymer frameworks, paving the way for its use in advanced electronic devices.

In conclusion, 5-(2-Fluorophenyl)pyridin-3-amine, with its CAS number 1214365-53-3, represents a versatile compound with multifaceted applications across various scientific domains. Its structural features, coupled with recent advancements in synthesis and characterization techniques, position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of medicine and materials science.